Cas no 54256-47-2 (1-octyl-1,4-diazepane)

• Product Name: 1-octyl-1,4-diazepane
• CAS No: 54256-47-2
• MF: C₁₃H₂₈N₂
• MW: 212.374823570251
• MDL: MFCD11197808
• CID: 940296
• PubChem ID: 304602
• Update Time: 2025-04-19

1-octyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-octyl-1,4-diazepane
• AC1L75CB
• NSC197218
• NSC-197218
• SCHEMBL24872297
• 54256-47-2
• DTXSID90307954
• MFCD11197808

• MDL： MFCD11197808
• Inchi： 1S/C13H28N2/c1-2-3-4-5-6-7-11-15-12-8-9-14-10-13-15/h14H,2-13H2,1H3
• InChI Key： QWPYZFDONNNPSU-UHFFFAOYSA-N
• SMILES： N1(CCNCCC1)CCCCCCCC

Computed Properties

• Exact Mass: 212.22544
• Monoisotopic Mass: 212.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27
• LogP: 2.90890